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Compound of Interest

Compound Name: SW43

Cat. No.: B15616928

While the waste code "SW43" is not officially listed under Malaysia's Environmental Quality
(Scheduled Wastes) Regulations 2005, this guide provides comprehensive disposal
procedures for a closely related and highly relevant waste category for research, scientific, and
drug development professionals: SW 421 - Waste arising from the preparation and production
of pharmaceutical products. Adherence to these guidelines is crucial for ensuring laboratory
safety, environmental protection, and regulatory compliance.

This document outlines the essential steps for the proper handling, storage, and disposal of
SW 421 waste, in line with the stringent requirements of the Department of Environment (DOE)
Malaysia.

l. Immediate Safety and Handling Protocols

Proper handling of pharmaceutical waste from the point of generation is the first critical step in
ensuring a safe disposal process. All laboratory personnel must be trained on the potential
hazards associated with the specific chemical and pharmaceutical residues within the SW 421
waste stream.

Personal Protective Equipment (PPE): The minimum required PPE when handling SW 421
waste includes:
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PPE Category Specification Purpose
Chemical-resistant (e.qg., To prevent skin contact with
Gloves .-
Nitrile) hazardous substances.
Safety glasses with side To protect eyes from splashes

Eye Protection )
shields or goggles and aerosols.

To protect skin and clothing
Lab Coat Standard laboratory coat o
from contamination.

To prevent injury from spills or
Footwear Closed-toe shoes ]
dropped items.

Spill Management: In the event of a spill, immediate action is necessary to contain and clean
the affected area.

o Alert personnel: Inform everyone in the vicinity of the spill.
 Isolate the area: Prevent unauthorized access to the spill zone.

o Consult the Safety Data Sheet (SDS): Refer to the SDS of the spilled material for specific
cleanup instructions.

» Use appropriate absorbent materials: Contain the spill using chemical spill kits.
o Decontaminate the area: Clean the spill area with appropriate decontaminating agents.

» Dispose of cleanup materials as SW 421 waste: All contaminated materials must be
disposed of according to the procedures outlined below.

Il. On-Site Waste Segregation and Storage

Proper segregation and storage of SW 421 waste are mandated by the Environmental Quality
(Scheduled Wastes) Regulations 2005.

Container Requirements:
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o Compatibility: Containers must be made of a material that is compatible with the chemical
nature of the pharmaceutical waste.

« Integrity: Containers must be in good condition, free from leaks, cracks, or rust.

e Labeling: All containers must be clearly labeled in accordance with the Third Schedule of the
regulations.

Labeling Specifications:

Label Element Requirement

Waste Code Clearly state "SW 421",

o "Waste arising from the preparation and
Waste Description . _
production of pharmaceutical product".

] The date when the waste was first placed in the
Date of Generation )
container.

Generator Information Name and address of the generating facility.

Appropriate hazard pictograms (e.g., toxic,
Hazard Symbol _
corrosive).

Storage Area Requirements:

» Designated Area: A dedicated, well-ventilated, and secure area must be designated for the
storage of scheduled waste.

e Secondary Containment: The storage area must have secondary containment to prevent the
release of waste in case of a leak or spill.

e Incompatible Wastes: SW 421 waste must be stored separately from incompatible waste
types to prevent hazardous reactions.

o Storage Limits: The quantity of scheduled waste stored on-site must not exceed 20 metric
tons and for a period not exceeding 180 days.
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lll. Disposal Plan: A Step-by-Step Guide

The disposal of SW 421 waste must be carried out by a licensed contractor appointed by the
Department of Environment.

» Notification of Waste Generation: The waste generator must notify the Director General of
the DOE of the new generation of scheduled waste within 30 days.

¢ Inventory Management: Maintain a detailed inventory of the SW 421 waste generated,
including quantities and dates.

¢ Engage a Licensed Contractor: Select a DOE-licensed contractor for the collection,
transportation, and disposal of scheduled waste.

o Consignment Note: Ensure that every consignment of SW 421 waste transported off-site is
accompanied by a completed consignment note.

o Transportation: The licensed contractor is responsible for the safe transportation of the waste
to a prescribed disposal facility.

o Treatment and Disposal: The waste will be treated and disposed of at a licensed facility
using approved methods such as incineration or secure landfill.

e Record Keeping: The waste generator must maintain records of all consignment notes and
waste disposal activities for at least three years.

IV. Experimental Workflow for Waste
Characterization

Prior to disposal, it may be necessary to characterize the SW 421 waste stream to ensure it is
directed to the appropriate treatment facility. A typical experimental workflow for
characterization is as follows:
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Physical Characterization
pH, solids content)

I

Disposal Pathway

Chemical Analysis
(e.9., HPLC, GC-MS for active ingredients)
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Waste Characterization Workflow

V. Logical Relationship for Disposal Compliance

The following diagram illustrates the key relationships and dependencies for ensuring
regulatory compliance in the disposal of SW 421 waste.
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« To cite this document: BenchChem. [Navigating the Disposal of Pharmaceutical Waste: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b15616928#sw43-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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